5-hydroxy-4,4,5-trimethyl-1-phenyl-2-pyrrolidinone

• IUPAC Name: 5-hydroxy-4,4,5-trimethyl-1-phenylpyrrolidin-2-one
• InChI: InChI=1S/C13H17NO2/c1-12(2)9-11(15)14(13(12,3)16)10-7-5-4-6-8-10/h4-8,16H,9H2,1-3H3
• InChI Key: AXIKNJITIHUEMD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)N(C1(C)O)C2=CC=CC=C2)C
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

5-hydroxy-4,4,5-trimethyl-1-phenyl-2-pyrrolidinone (also known as HT-7) is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications. HT-7 is a synthetic compound that belongs to the class of pyrrolidinones and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of HT-7 is not yet fully understood. However, it has been suggested that HT-7 exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. HT-7 has also been found to inhibit the activity of reactive oxygen species, which are known to cause oxidative damage to cells.
Biochemical and Physiological Effects:
HT-7 has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. HT-7 has also been found to inhibit the activity of reactive oxygen species, which are known to cause oxidative damage to cells. Additionally, HT-7 has been found to enhance the activity of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

HT-7 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable under normal laboratory conditions. However, HT-7 has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. Additionally, HT-7 has not been extensively studied in vivo, and its toxicity profile is not yet known.

Future Directions

There are several future directions for research on HT-7. One area of research could be to further elucidate the mechanism of action of HT-7. Another area of research could be to study the toxicity profile of HT-7 in vivo. Additionally, HT-7 could be studied for its potential therapeutic applications in other diseases such as cancer and cardiovascular disease.

Scientific Research Applications

HT-7 has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-oxidant, and anti-tumor properties. HT-7 has also been found to be effective in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.